Cas no 871829-90-2 ((4-cyclopropoxyphenyl)boronic acid)

• Product Name: (4-cyclopropoxyphenyl)boronic acid
• CAS No: 871829-90-2
• MF: C₉H₁₁BO₃
• MW: 177.992842912674
• MDL: MFCD08461663
• CID: 839878
• PubChem ID: 53216708
• Update Time: 2025-06-27

(4-cyclopropoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Cyclopropoxyphenyl)boronic acid
• Boronic acid, [4-(cyclopropyloxy)phenyl]-
• (4-cyclopropyloxyphenyl)boronic acid
• 4-CYCLOPROPOXYPHENYLBORONIC ACID
• C9H11BO3
• IZOOGQYKHWNGOK-UHFFFAOYSA-N
• 4-cyclopropoxybenzene boronic acid
• [4-(Cyclopropyloxy)phenyl]boronic acid
• MB06315
• SY025522
• ST24020557
• V8403
• B-[4-(Cyclopropyloxy)phenyl]boronic acid (ACI)
• Boronic acid, [4-(cyclopropyloxy)phenyl]- (9CI)
• 4-Cyclopropoxybenzeneboronic acid
• AS-47013
• DB-367713
• 871829-90-2
• CS-0030605
• 4-cyclopropyloxyphenylboronic acid
• WJB82990
• F11406
• Z1198179892
• EN300-263151
• AKOS006289004
• 4-CYCLOPROPOXYPHENYLBORONICACID
• MFCD08461663
• DTXSID70681860
• SCHEMBL3005784
• (4-cyclopropoxyphenyl)boronic acid

• MDL： MFCD08461663
• Inchi： 1S/C9H11BO3/c11-10(12)7-1-3-8(4-2-7)13-9-5-6-9/h1-4,9,11-12H,5-6H2
• InChI Key： IZOOGQYKHWNGOK-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(OC2CC2)=CC=1)O

Computed Properties

• Exact Mass: 178.08000
• Monoisotopic Mass: 178.0801244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Experimental Properties

• PSA: 49.69000
• LogP: -0.09240

Additional information on (4-cyclopropoxyphenyl)boronic acid

Comprehensive Overview of (4-cyclopropoxyphenyl)boronic acid (CAS No. 871829-90-2): Properties, Applications, and Industry Trends

(4-cyclopropoxyphenyl)boronic acid (CAS No. 871829-90-2) is a specialized boronic acid derivative widely recognized for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern pharmaceutical and materials science research. This compound features a cyclopropyl ether moiety attached to a phenyl ring, which enhances its reactivity and selectivity in organic synthesis. Its molecular formula, C₉H₁₁BO₃, and unique structural properties make it invaluable for constructing complex molecules, particularly in drug discovery and agrochemical development.

The growing demand for boronic acid-based reagents like (4-cyclopropoxyphenyl)boronic acid is driven by their versatility in catalysis and bioconjugation. Researchers frequently search for "boronic acid applications in medicinal chemistry" or "how to optimize Suzuki coupling yields," reflecting the compound's relevance in cutting-edge science. Its stability under mild conditions and compatibility with green chemistry principles align with industry trends toward sustainable synthesis methods.

In the pharmaceutical sector, 871829-90-2 serves as a key intermediate for API (Active Pharmaceutical Ingredient) production. Recent studies highlight its utility in developing kinase inhibitors and anticancer agents, addressing popular search queries like "boronic acids in targeted therapy." The cyclopropyl group in its structure contributes to improved metabolic stability—a hot topic in "drug design optimization" discussions.

Material scientists leverage (4-cyclopropoxyphenyl)boronic acid for designing organic electronic materials, responding to trends in "OLED material innovation." Its ability to form stable covalent organic frameworks (COFs) makes it valuable for sensor development and energy storage applications. The compound's pH-dependent binding properties also attract attention in "smart material design" research.

Quality control of CAS No. 871829-90-2 requires rigorous HPLC analysis and spectroscopic characterization (NMR, FT-IR). Suppliers emphasizing "high-purity boronic acids" or "batch-to-batch consistency" cater to researchers prioritizing reproducibility—a frequent concern in academic forums. Proper storage under argon atmosphere prevents degradation, a detail often searched alongside "boronic acid handling protocols."

The global market for (4-cyclopropoxyphenyl)boronic acid reflects broader trends in fine chemical outsourcing. With increasing searches for "custom synthesis services" and "scalable boronic acid production," manufacturers are adopting continuous flow chemistry to meet demand. Regulatory compliance with REACH and FDA guidelines remains critical, as evidenced by queries about "GMP-grade boronic acids."

Future research directions include exploring enzyme inhibition mechanisms and biocompatible materials using this compound. As AI-assisted drug discovery grows, computational studies of 871829-90-2's molecular interactions are becoming frequent search topics. The compound's role in proteolysis-targeting chimeras (PROTACs) further positions it at the forefront of degradation-based therapeutics innovation.